Thiomorpholin-4-yl-[4-[2-(trifluoromethyl)pyridin-4-yl]morpholin-2-yl]methanone

• IUPAC Name: thiomorpholin-4-yl-[4-[2-(trifluoromethyl)pyridin-4-yl]morpholin-2-yl]methanone
• InChI: InChI=1S/C15H18F3N3O2S/c16-15(17,18)13-9-11(1-2-19-13)21-3-6-23-12(10-21)14(22)20-4-7-24-8-5-20/h1-2,9,12H,3-8,10H2
• InChI Key: QEALNBPTHWUKSU-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C2=CC(=NC=C2)C(F)(F)F)C(=O)N3CCSCC3
• Molecular Formula: C15H18F3N3O2S
• Molecular Weight: 361.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiomorpholine ring, a morpholine ring, a pyridine ring, and a trifluoromethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups. The presence of the morpholine and thiomorpholine rings suggests that the molecule may have a cyclic structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the pyridine ring might participate in electrophilic substitution reactions, while the trifluoromethyl group could be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups might make it soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. For example, if it’s a pharmaceutical compound, it could have side effects in addition to its therapeutic effects.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. For example, it could be investigated as a potential pharmaceutical compound or as a building block for the synthesis of other complex molecules.